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Compound of Interest

Compound Name: Dimethyl tetradecanedioate

Cat. No.: B1583837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl tetradecanedioate is a diester of a long-chain dicarboxylic acid. Its chemical

structure, characterized by a 14-carbon aliphatic chain with methyl ester groups at both ends,

imparts properties that make it a subject of interest in various scientific fields, including polymer

chemistry and as an intermediate in the synthesis of pharmaceuticals and cosmetics. This

guide provides a comprehensive overview of its chemical identity, physicochemical properties,

synthesis protocols, and potential applications, with a focus on its relevance to research and

development.

Chemical Identity and Synonyms
The unambiguous identification of a chemical compound is critical for research and regulatory

purposes. Dimethyl tetradecanedioate is known by several synonyms and is registered under

various chemical identifiers.

A comprehensive list of synonyms and identifiers for Dimethyl tetradecanedioate is provided

in the table below.
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Identifier Type Identifier Source

IUPAC Name dimethyl tetradecanedioate [1]

CAS Number 5024-21-5 [1][2][3]

Molecular Formula C16H30O4 [1][2][3]

Synonym
Tetradecanedioic acid,

dimethyl ester
[1][2][3]

Synonym
1,14-Dodecanedicarboxylic

acid dimethyl ester
[1][3]

Synonym
Tetradecanedioic acid, 1,14-

dimethyl ester
[1][2]

Synonym NSC 9505 [1][2][4]

European Community (EC)

Number
225-711-5 [1]

PubChem CID 78727 [1]

UNII 7GWB0779K1 [1]

InChI

InChI=1S/C16H30O4/c1-19-

15(17)13-11-9-7-5-3-4-6-8-10-

12-14-16(18)20-2/h3-14H2,1-

2H3

[1][2]

InChIKey
ZDJFDFNNEAPGOP-

UHFFFAOYSA-N
[1][2][3]

SMILES
COC(=O)CCCCCCCCCCCCC

(=O)OC
[1]

Physicochemical Properties
The physical and chemical properties of Dimethyl tetradecanedioate are essential for its

handling, application, and the design of experimental procedures.
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Property Value Source

Molecular Weight 286.41 g/mol [1][2]

Appearance
White to almost white powder

to crystal
[5]

Melting Point 43 °C (lit.) [5]

Boiling Point 196 °C / 10 mmHg (lit.) [5][6]

Density 0.955 ± 0.06 g/cm³ (Predicted) [4][5]

Flash Point 146.4 °C [5]

Solubility

Practically insoluble in water

(0.034 g/L at 25 °C,

calculated). Soluble in organic

solvents like alcohols and

ethers.

[4]

Purity >96.0% (GC) to >98% [2][6]

Experimental Protocols: Synthesis
The most common and efficient method for synthesizing Dimethyl tetradecanedioate is the

Fischer-Speier esterification of tetradecanedioic acid with methanol, using an acid catalyst. An

alternative approach is transesterification from another dialkyl ester.

Fischer-Speier Esterification of Tetradecanedioic Acid
This protocol is based on established procedures for the synthesis of similar long-chain

dimethyl esters.[7][8]

Reaction:

HOOC-(CH₂)₁₂-COOH + 2 CH₃OH ⇌ CH₃OOC-(CH₂)₁₂-COOCH₃ + 2 H₂O

Materials and Equipment:

Tetradecanedioic acid
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Anhydrous methanol (MeOH)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Diethyl ether or ethyl acetate

5% aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Vacuum distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add tetradecanedioic acid (1.0 eq) and an excess of anhydrous methanol (e.g.,

20 eq).

Catalyst Addition: With stirring, slowly and cautiously add a catalytic amount of concentrated

sulfuric acid (e.g., 1-2% of the diacid mass) or p-toluenesulfonic acid (0.1 eq).

Reflux: Heat the reaction mixture to a gentle reflux (approx. 65°C) and maintain for 4-16

hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or Gas

Chromatography (GC) to check for the consumption of the starting diacid.
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Work-up - Cooling and Concentration: Once the reaction is complete, allow the mixture to

cool to room temperature. Remove the excess methanol using a rotary evaporator.

Work-up - Extraction: Dissolve the residue in diethyl ether or ethyl acetate and transfer the

solution to a separatory funnel.

Work-up - Washing: Wash the organic layer sequentially with:

Deionized water

Two portions of 5% aqueous sodium bicarbonate solution to neutralize the acid catalyst

and remove any unreacted tetradecanedioic acid.

One portion of brine to facilitate phase separation.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter off the drying agent and concentrate the filtrate using a rotary

evaporator to yield the crude Dimethyl tetradecanedioate.

Purification: The crude product can be further purified by vacuum distillation or

recrystallization from a suitable solvent (e.g., methanol).

Applications in Research and Drug Development
Dimethyl tetradecanedioate serves as a valuable monomer in the synthesis of long-chain

aliphatic polyesters. These polymers are of significant interest in the biomedical field due to

their biodegradability and biocompatibility.[9][10]

Key Application Areas:

Drug Delivery Systems: Polyesters derived from Dimethyl tetradecanedioate can be used

to create matrices for the controlled release of therapeutic agents. The long aliphatic chain

imparts hydrophobicity, making these polymers suitable for encapsulating and controlling the

release of hydrophobic drugs.[10] These can be formulated into nanoparticles, microspheres,

or implants for sustained and targeted drug delivery.[10]

Biomaterials and Tissue Engineering: The resulting biodegradable polyesters can be used as

scaffolds in tissue engineering, providing mechanical support while potentially releasing
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growth factors to promote tissue regeneration.[10]

Cosmetics: Due to its specific chemical properties, it can be used as a raw material in the

production of skincare and haircare products, where it may function as a moisturizing and

lubricating agent.[5]

The following diagram illustrates the logical workflow from Dimethyl tetradecanedioate as a

monomer to its potential applications in drug delivery.
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Caption: Workflow from Dimethyl tetradecanedioate to Drug Delivery Application.
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Safety and Handling
Aggregated GHS information indicates that Dimethyl tetradecanedioate may cause skin

irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[11] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this chemical. Work should be conducted in a well-ventilated area or a

fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by

the supplier.

Conclusion
Dimethyl tetradecanedioate is a versatile chemical with well-defined properties. Its primary

role as a monomer for the synthesis of biodegradable polyesters positions it as a compound of

interest for advanced applications in drug delivery and biomaterials. The experimental protocols

provided in this guide offer a foundation for its synthesis and subsequent use in research and

development. As with any chemical, proper safety precautions are paramount during its

handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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